Cas no 267875-68-3 (2,2-difluoro-2-(pyridin-2-yl)ethan-1-amine)

2,2-Difluoro-2-(pyridin-2-yl)ethan-1-amine is a fluorinated pyridine derivative with a primary amine functional group. Its unique structure, featuring two fluorine atoms adjacent to the pyridine ring, enhances its reactivity and potential as a versatile intermediate in organic synthesis. The presence of both fluorine and pyridine moieties contributes to its electron-withdrawing properties, making it valuable for applications in pharmaceuticals, agrochemicals, and materials science. The amine group allows for further derivatization, enabling the formation of amides, imines, or other nitrogen-containing compounds. This compound's stability and compatibility with various reaction conditions make it a useful building block for designing bioactive molecules or functional materials.

2,2-difluoro-2-(pyridin-2-yl)ethan-1-amine structure

267875-68-3 structure

Product Name:2,2-difluoro-2-(pyridin-2-yl)ethan-1-amine

CAS No:267875-68-3

MF:C₇H₈F₂N₂

MW:158.148628234863

MDL:MFCD09038170

CID:239039

PubChem ID:9964167

Update Time:2025-07-02

2,2-difluoro-2-(pyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2,2-Difluoro-2-pyridin-2-ylethaneamine
- 2-(2-Pyridyl)-2,2-difluoroethylamine
- 2,2-DIFLUORO-2-PYRIDIN-2-YLETHANAMINE
- 2-Pyridineethanamine, b,b-difluoro-
- 2-PyridineethanaMine,b,b-difluoro
- 2,2-difluoro-2-(pyridin-2-yl)ethan-1-amine
- CS-0001529
- FT-0650517
- 2.2-difluoro-2-(2-pyridyl)ethylamine
- 2,2-difluoro-2-(2-pyridyl)ethyl amine
- 2,2-difluoro-2-(2-pyridinyl)ethylamine
- EN300-1234985
- AS-50598
- 2,2-DIFLUORO-2-(PYRIDIN-2-YL)ETHANAMINE
- 267825-68-3
- Z1198184449
- SCHEMBL221865
- 267875-68-3
- P10677
- PB32694
- MFCD09038170
- AKOS006331143
- 2,2-DIFLUORO-2-PYRIDIN-2-YL-ETHYLAMINE
- 2,2-Difluoro-2-(2-pyridyl)ethylamine
- 2,2-Difluoro-2-(2-Pyridinyl)Ethanamine
- MDL： MFCD09038170
- Inchi： 1S/C7H8F2N2/c8-7(9,5-10)6-3-1-2-4-11-6/h1-4H,5,10H2
- InChI Key： TYKNQWWXUIYRSZ-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=CN=1)(CN)F

Computed Properties

Exact Mass: 158.06600
Monoisotopic Mass: 158.06555459g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 38.9Å²

Experimental Properties

Density: 1.208
Boiling Point: 243.697°C at 760 mmHg
Flash Point: 101.185°C
Refractive Index: 1.482
PSA: 38.91000
LogP: 1.83240

2,2-difluoro-2-(pyridin-2-yl)ethan-1-amine Pricemore >>

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